Cas no 2160525-19-7 (2-(3-{(tert-butoxy)carbonylamino}-5-ethyloxolan-3-yl)acetic acid)

• Product Name: 2-(3-{(tert-butoxy)carbonylamino}-5-ethyloxolan-3-yl)acetic acid
• CAS No: 2160525-19-7
• MF: C₁₃H₂₃NO₅
• MW: 273.325424432755
• CID: 5997321
• PubChem ID: 165825523
• Update Time: 2025-06-26

2-(3-{(tert-butoxy)carbonylamino}-5-ethyloxolan-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-{(tert-butoxy)carbonylamino}-5-ethyloxolan-3-yl)acetic acid
• 2160525-19-7
• EN300-1285635
• 2-(3-{[(tert-butoxy)carbonyl]amino}-5-ethyloxolan-3-yl)acetic acid

• Inchi： 1S/C13H23NO5/c1-5-9-6-13(8-18-9,7-10(15)16)14-11(17)19-12(2,3)4/h9H,5-8H2,1-4H3,(H,14,17)(H,15,16)
• InChI Key： PRVPNGOMEUEKAK-UHFFFAOYSA-N
• SMILES： O1CC(CC(=O)O)(CC1CC)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 273.15762283g/mol
• Monoisotopic Mass: 273.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 84.9Ų

Additional information on 2-(3-{(tert-butoxy)carbonylamino}-5-ethyloxolan-3-yl)acetic acid

Introduction to 2-(3-{(tert-butoxy)carbonylamino}-5-ethyloxolan-3-yl)acetic acid (CAS No. 2160525-19-7)

2-(3-{(tert-butoxy)carbonylamino}-5-ethyloxolan-3-yl)acetic acid, identified by its CAS number 2160525-19-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its complex structure, which includes a protected amino group and an oxolane ring. The presence of these functional groups makes it a versatile intermediate in the synthesis of more complex molecules, particularly in the realm of drug discovery.

The structure of 2-(3-{(tert-butoxy)carbonylamino}-5-ethyloxolan-3-yl)acetic acid is notable for its ability to serve as a precursor in the synthesis of various bioactive compounds. The tert-butoxycarbonyl (Boc) group, a well-known protecting group in organic chemistry, ensures the stability of the amino function during synthetic processes, allowing for selective modifications at other positions. This characteristic is particularly valuable in multi-step syntheses where regioselectivity is crucial.

The oxolane ring, also known as an ethylene oxide derivative, introduces a cyclic ether moiety into the molecule. This structural feature can influence the compound's solubility, metabolic stability, and interactions with biological targets. In pharmaceutical applications, such cyclic ethers are often designed to enhance binding affinity or to modulate pharmacokinetic properties.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds like those derived from oxolane rings in drug design. These structures can mimic natural biomolecules and often exhibit favorable pharmacological profiles. The compound in question, 2-(3-{(tert-butoxy)carbonylamino}-5-ethyloxolan-3-yl)acetic acid, represents an example of how such scaffolds can be integrated into novel therapeutic agents.

In the context of drug development, this compound may serve as a building block for synthesizing small-molecule inhibitors or activators targeting specific biological pathways. The protected amino group can be deprotected under mild acidic conditions to yield a free amine, which can then be further functionalized via coupling reactions such as amide or urea bond formation. This flexibility makes it a valuable asset in medicinal chemistry libraries.

One of the most compelling aspects of 2-(3-{(tert-butoxy)carbonylamino}-5-ethyloxolan-3-yl)acetic acid is its potential application in the synthesis of peptide mimetics. Peptides are essential signaling molecules in biological systems, but their use as therapeutics is often limited by issues such as poor stability and rapid degradation. By incorporating non-peptide scaffolds like the oxolane ring, researchers can design molecules that mimic peptide functions while overcoming these limitations.

Current research in this area has shown promising results in developing kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The ability to modify both the protecting group and the oxolane ring allows for fine-tuning of molecular properties such as solubility, binding affinity, and metabolic stability. These factors are crucial for optimizing drug candidates for clinical use.

The synthetic pathways involving 2-(3-{(tert-butoxy)carbonylamino}-5-ethyloxolan-3-yl)acetic acid have been optimized to ensure high yields and purity. Modern synthetic techniques, including flow chemistry and automated purification methods, have further enhanced the efficiency of producing this compound on scales suitable for research and development purposes.

In conclusion, 2-(3-{(tert-butoxy)carbonylamino}-5-ethyloxolan-3-yl)acetic acid (CAS No. 2160525-19-7) represents a significant advancement in pharmaceutical chemistry due to its versatile structural features and potential applications in drug design. Its role as an intermediate in synthesizing bioactive compounds underscores its importance in ongoing research efforts aimed at developing novel therapeutic agents.